2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C17H14FN3O3/c1-11-19-17(24-21-11)12-6-2-4-8-14(12)20-16(22)10-23-15-9-5-3-7-13(15)18/h2-9H,10H2,1H3,(H,20,22)
• InChI Key: LBNOPYXFARNOKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CC=C2NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol

Description

2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide, also known as FOA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FOA is a small molecule that belongs to the class of oxadiazole-based compounds and has been shown to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in cells. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has also been shown to inhibit the activity of protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been shown to exhibit a range of biochemical and physiological effects. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has also been shown to inhibit the production of inflammatory mediators, which may contribute to its anti-inflammatory properties. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane.

Advantages and Limitations for Lab Experiments

2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has several advantages for lab experiments. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide is a small molecule that is easy to synthesize and purify. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been shown to exhibit a range of biological activities, which makes it a useful tool for studying various biological processes. However, 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide also has some limitations for lab experiments. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has low solubility in water, which may limit its use in certain experiments. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide also has limited stability in solution, which may require careful handling and storage.

Future Directions

2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has several potential future directions for scientific research. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been shown to exhibit anti-tumor activity, and further studies may explore its potential use in cancer therapy. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has also been shown to exhibit anti-bacterial activity, and further studies may explore its potential use in the development of new antibiotics. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has also been shown to exhibit anti-inflammatory activity, and further studies may explore its potential use in the treatment of inflammatory diseases. Overall, 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has significant potential for further scientific research and development.

Synthesis Methods

2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide can be synthesized using a multi-step process involving the reaction of 2-fluorophenol with 2-amino-5-methyl-1,3,4-oxadiazole followed by the reaction of the resulting product with 2-bromoacetophenone. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial properties. 2-(2-fluorophenoxy)-N-(2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been studied extensively for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and bacterial infections.